5-[(4-methylphenoxy)methyl]-N-phenylfuran-2-carboxamide

• IUPAC Name: 5-[(4-methylphenoxy)methyl]-N-phenylfuran-2-carboxamide
• InChI: InChI=1S/C19H17NO3/c1-14-7-9-16(10-8-14)22-13-17-11-12-18(23-17)19(21)20-15-5-3-2-4-6-15/h2-12H,13H2,1H3,(H,20,21)
• InChI Key: LCUSWEAYDHWALJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=CC=C(O2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C19H17NO3
• Molecular Weight: 307.3 g/mol

Description

5-[(4-methylphenoxy)methyl]-N-phenylfuran-2-carboxamide, also known as MPFC, is a synthetic compound that is used in scientific research. MPFC is a carboxamide derivative of furan and has been found to have potential therapeutic applications in the treatment of various diseases.

Scientific Research Applications

Synthesis and Characterization of Chemical Compounds

• Research on the synthesis and characterization of Schiff bases, including derivatives with phenoxy and furan moieties, highlights the versatility of these compounds in medicinal chemistry. The study detailed the synthesis, characterization, and evaluation of anticancer activities, suggesting a pathway for designing drugs targeting specific cancer cell lines (Uddin et al., 2020).

Molecular Interaction and Anticancer Activity

• Studies on thiourea derivatives, specifically focusing on their interaction with bacterial cells and anticancer properties, demonstrate the potential of structurally similar compounds in developing antimicrobial and anticancer agents. These findings underline the importance of chemical modifications in enhancing biological activity (Limban et al., 2011).

Advanced Materials Development

• Research into the creation of aromatic polyamides with ether and isopropylidene links indicates the significance of such compounds in materials science, particularly for developing polymers with specific thermal and mechanical properties. This work suggests potential applications of "5-[(4-methylphenoxy)methyl]-N-phenylfuran-2-carboxamide" in the synthesis of novel polymers (Hsiao & Yu, 1996).

Drug Development and Biological Interactions

• Investigations into the effects of specific chemical compounds on DNA and their potential as anticancer agents offer insights into the mechanisms through which structurally related compounds might interact with biological molecules. Such studies are foundational for developing therapies targeting genetic components of diseases (Mizuno & Decker, 1976).